Cas no 1824455-38-0 (3-bromo-4-fluoroquinoline)

• Product Name: 3-bromo-4-fluoroquinoline
• CAS No: 1824455-38-0
• MF: C₉H₅BrFN
• MW: 226.04510474205
• CID: 4622389
• PubChem ID: 130056268
• Update Time: 2025-11-02

3-bromo-4-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluoroquinoline

• Inchi： 1S/C9H5BrFN/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-5H
• InChI Key： MRSNASOZSGAMBP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(F)=C(Br)C=1

Computed Properties

• Exact Mass: 224.95894g/mol
• Monoisotopic Mass: 224.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 3-bromo-4-fluoroquinoline

Comprehensive Overview of 3-Bromo-4-fluoroquinoline (CAS No. 1824455-38-0): Properties, Applications, and Industry Insights

3-Bromo-4-fluoroquinoline (CAS No. 1824455-38-0) is a halogenated quinoline derivative gaining significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline scaffold family, a privileged structure in medicinal chemistry due to its versatile biological activity. The presence of both bromo and fluoro substituents at the 3- and 4-positions enhances its reactivity, making it a valuable intermediate for cross-coupling reactions and drug discovery applications.

Recent trends in AI-driven drug discovery have highlighted the importance of halogenated heterocycles like 3-bromo-4-fluoroquinoline. Computational studies suggest its potential as a pharmacophore in kinase inhibitors and antimicrobial agents. The compound's lipophilicity (LogP ~2.8) and hydrogen bond acceptor properties align with modern fragment-based drug design principles, addressing current challenges in CNS drug penetration and metabolic stability optimization.

From a synthetic chemistry perspective, 3-bromo-4-fluoroquinoline demonstrates remarkable utility in palladium-catalyzed reactions. Its bromo substituent readily participates in Suzuki-Miyaura couplings, while the fluoro group offers opportunities for nucleophilic aromatic substitution. These characteristics make it particularly valuable for constructing multi-functionalized quinoline libraries – a growing demand in high-throughput screening programs.

The compound's physicochemical properties have been extensively characterized: molecular weight 230.04 g/mol, melting point 98-102°C, and good solubility in polar aprotic solvents like DMSO and DMF. These parameters are crucial for researchers optimizing reaction conditions or developing formulation strategies. Notably, its fluorescence properties (λ_em ~420 nm) are being explored for bioimaging probes and sensor development.

In material science applications, 3-bromo-4-fluoroquinoline serves as a precursor for organic electronic materials. Its electron-deficient quinoline core contributes to charge transport properties in OLED architectures, aligning with the industry's shift toward flexible electronics and energy-efficient displays. Recent patents disclose its incorporation into host materials for blue-emitting devices.

Quality control protocols for CAS 1824455-38-0 typically involve HPLC purity assessment (>98%), with special attention to regioisomer contamination. Advanced analytical techniques like LC-MS and 19F NMR are employed to verify structural integrity. Storage recommendations include protection from light at 2-8°C under inert atmosphere, following ICH stability guidelines for pharmaceutical intermediates.

The market for fluoroquinoline derivatives is projected to grow at 6.8% CAGR (2023-2030), driven by demand for targeted therapies and precision agriculture solutions. 3-Bromo-4-fluoroquinoline occupies a strategic position in this landscape, with leading CROs offering custom synthesis services at milligram to kilogram scales. Its cost-effectiveness compared to analogous iodo-substituted quinolines makes it attractive for medicinal chemistry campaigns.

Environmental and safety assessments indicate that 3-bromo-4-fluoroquinoline requires standard laboratory precautions (gloves, goggles) but doesn't exhibit extreme toxicity profiles common to some polyhalogenated compounds. This relative safety profile facilitates its adoption in automated synthesis platforms and flow chemistry applications – key growth areas in green chemistry initiatives.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs). The bromo-fluoro synergy enables post-synthetic modifications critical for tuning porosity and gas adsorption properties. Such applications align with global priorities in carbon capture technologies and hydrogen storage solutions.

For researchers sourcing CAS 1824455-38-0, verification of supplier credentials and certificates of analysis is essential. The compound's pricing varies significantly based on scale of purchase and enantiomeric purity requirements. Current market intelligence suggests increasing availability from Asian specialty chemical manufacturers, reflecting broader supply chain diversification trends.